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Executive Summary
A comprehensive review of publicly available scientific literature and crystallographic databases

reveals that the crystal structure of aluminum chlorate hexahydrate, Al(ClO₃)₃·6H₂O, has not

been experimentally determined or reported. This guide addresses this data gap by providing a

detailed analysis of a closely related and structurally characterized compound: aluminum

chloride hexahydrate, [Al(H₂O)₆]Cl₃. The well-documented crystal structure of this compound

serves as a valuable comparative model, offering insights into the probable coordination

chemistry and structural motifs that might be anticipated for aluminum chlorate hexahydrate.

This document summarizes the crystallographic data for aluminum chloride hexahydrate,

details the experimental protocols typically employed for such structural determinations, and

presents visualizations to aid in the understanding of its atomic arrangement.

Current Status of Aluminum Chlorate Hexahydrate
Crystallography
Extensive searches of prominent chemical and crystallographic databases, including

PubChem, the Crystallography Open Database (COD), and the Inorganic Crystal Structure

Database (ICSD), yielded no experimental data on the crystal structure of aluminum chlorate
hexahydrate. While its chemical formula and molar mass are known, its three-dimensional

atomic arrangement, including unit cell parameters, space group, and atomic coordinates,
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remains uncharacterized in the public domain. This absence of data suggests that the

compound may be challenging to synthesize in a single-crystal form suitable for diffraction

studies or that such research has not yet been published. For researchers in materials science

and drug development, this represents a notable gap in the fundamental characterization of

this compound.

A Comparative Analysis: The Crystal Structure of
Aluminum Chloride Hexahydrate
In the absence of data for the target compound, this guide presents a detailed examination of

aluminum chloride hexahydrate, [Al(H₂O)₆]Cl₃. The structural determination of this compound

has been thoroughly investigated, notably through a combined X-ray and neutron diffraction

study, providing a complete and precise description of its crystal lattice and atomic

arrangement.[1][2]

The structure of aluminum chloride hexahydrate is composed of hexaquaaluminum(III) cations,

[Al(H₂O)₆]³⁺, and chloride anions, Cl⁻.[3] In this complex, the central aluminum ion is

octahedrally coordinated to six water molecules.[3] These cationic complexes and the chloride

anions are linked through a network of hydrogen bonds.[3]

Crystallographic Data
The quantitative crystallographic data for aluminum chloride hexahydrate are summarized in

the table below. This information is derived from a detailed study that utilized both X-ray and

neutron diffraction to precisely locate all atoms, including hydrogen.[1][2]
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Parameter Value Reference

Chemical Formula [Al(H₂O)₆]Cl₃ [3][4]

Crystal System Hexagonal [1][2]

Space Group R-3c [1][2]

Unit Cell Dimension 'a' 11.827 ± 0.006 Å [1][2]

Unit Cell Dimension 'c' 11.895 ± 0.003 Å [1][2]

Molecules per Unit Cell (Z) 6 [2]

Calculated Density 1.644 g/cm³ [2]

Coordination Environment of the Aluminum Ion
The aluminum ion is at the center of a regular octahedron formed by the oxygen atoms of the

six water molecules. The structure consists of chains of these [Al(H₂O)₆]³⁺ cations and chloride

anions extending parallel to the hexagonal c-axis.[1][2]

Experimental Protocols
The determination of a crystal structure, such as that of aluminum chloride hexahydrate, relies

on precise experimental techniques. The following sections outline the methodologies that

would be applied to characterize the crystal structure of aluminum chlorate hexahydrate,

based on established practices.

Synthesis and Crystallization
The initial and often most challenging step is the growth of high-quality single crystals. For

hydrated salts like aluminum chloride hexahydrate, this is typically achieved by slow

evaporation of a saturated aqueous solution or by inducing crystallization from a solution

saturated with hydrogen chloride gas to reduce solubility.[5][6][7]

General Crystallization Workflow:

Preparation of a Supersaturated Solution: A solution of the compound is prepared at an

elevated temperature to achieve supersaturation.
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Slow Cooling or Evaporation: The solution is then allowed to cool slowly or the solvent is

allowed to evaporate gradually. Slow processes are crucial for the formation of large, well-

ordered single crystals.[8]

Crystal Harvesting: Once formed, the crystals are carefully harvested from the mother liquor.

Solution Preparation

Crystallization

Analysis

Dissolve Al(ClO3)3 in Solvent

Slow Evaporation Slow Cooling

Harvest Single Crystal

Single-Crystal X-ray Diffraction
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A generalized workflow for the synthesis and analysis of single crystals.

Single-Crystal X-ray Diffraction
This is the definitive technique for determining the three-dimensional structure of a crystalline

solid.

Experimental Steps:
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Crystal Mounting: A suitable single crystal (typically < 0.3 mm in all dimensions) is mounted

on a goniometer head.[8]

Data Collection: The crystal is irradiated with a monochromatic X-ray beam, and the

diffraction pattern is recorded as the crystal is rotated.

Structure Solution and Refinement: The positions of the atoms in the unit cell are determined

from the intensities of the diffraction spots. This initial model is then refined to best fit the

experimental data.

Neutron Diffraction
For hydrated compounds, neutron diffraction is a powerful complementary technique to X-ray

diffraction. While X-rays are scattered by electrons, making it difficult to locate hydrogen atoms,

neutrons are scattered by atomic nuclei. This allows for the precise determination of the

positions of hydrogen atoms, which is crucial for understanding hydrogen bonding networks.[1]

[2] The study of aluminum chloride hexahydrate utilized neutron diffraction to determine the

coordinates of the hydrogen atoms.[1][2]

Structural Visualization
The following diagram illustrates the octahedral coordination of the aluminum ion in the

[Al(H₂O)₆]³⁺ cation, which is the fundamental building block of the aluminum chloride

hexahydrate crystal structure.

Al³⁺

H₂O H₂O H₂O H₂O H₂O H₂O
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Octahedral coordination of the [Al(H₂O)₆]³⁺ cation.
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Conclusion
While the crystal structure of aluminum chlorate hexahydrate remains undetermined, the

detailed structural information available for aluminum chloride hexahydrate provides a robust

framework for understanding the likely coordination environment of the aluminum ion in such

hydrated salts. The methodologies outlined in this guide represent the standard experimental

pathway for the determination of new crystal structures. The elucidation of the crystal structure

of aluminum chlorate hexahydrate would be a valuable contribution to the field of inorganic

chemistry and materials science, and the data and protocols presented herein for its chloride

analog offer a solid foundation for such an endeavor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096901?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

